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For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential safety and logistical information for the proper

disposal of Dichlorobenzenes (DCB) and Polychlorinated Biphenyls (PCBs), often collectively

referred to in laboratory shorthand. Adherence to these procedural steps is critical for

regulatory compliance and the safety of all personnel.

Immediate Safety and Handling
Prior to disposal, it is crucial to understand the hazards associated with DPCBs. Both classes

of compounds are toxic and pose significant health and environmental risks.

Dichlorobenzenes (DCBs) are colorless to light yellow liquids or colorless crystals with a

penetrating odor.[1][2] They are harmful if swallowed, cause serious eye irritation, and are

suspected of causing cancer.[1][3] DCBs are also very toxic to aquatic life with long-lasting

effects.[3]

Polychlorinated Biphenyls (PCBs) vary in consistency from oily liquids to waxy solids.[4] They

are classified as probable human carcinogens (IARC Group 2A) and can cause damage to

organs through prolonged or repeated exposure.[4] PCBs are also very toxic to aquatic life and

persist in the environment.[4]
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When handling DPCBs, always wear appropriate personal protective equipment (PPE),

including chemical-resistant gloves, protective clothing, and eye protection.[1] Work should be

conducted in a well-ventilated area or under a fume hood.[5][6]

Health and Safety Hazards Summary
Hazard Dichlorobenzenes

Polychlorinated Biphenyls
(PCBs)

Acute Effects

Harmful if swallowed, causes

serious eye irritation, may

cause respiratory irritation.[1]

[3][7]

Contact may result in irritation

to the eyes and skin. Ingestion

can be toxic.[4]

Chronic Effects

Suspected of causing cancer;

may cause damage to the

liver, kidneys, and lungs.[1]

Probable human carcinogen

(IARC Group 2A); may cause

damage to organs through

prolonged or repeated

exposure; potential for birth

defects.[4]

Environmental
Very toxic to aquatic life with

long-lasting effects.[3]

Very toxic to aquatic life with

long-lasting effects; persistent

in the environment.[4]

Step-by-Step Disposal Procedures
The proper disposal of DPCBs is governed by stringent regulations. The following steps

provide a general guideline; however, always consult your institution's specific protocols and

local and national regulations.

Waste Identification and Classification
Identify the specific compound: Determine if the waste is a dichlorobenzene isomer or a

polychlorinated biphenyl.

Determine the concentration: For PCBs, the concentration in parts per million (ppm) is critical

for determining the disposal method.[8]
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Characterize the waste form: Identify if the waste is liquid, solid, or a component of a piece of

equipment (e.g., a capacitor).

Segregation and Storage
Segregate DPCB waste from other laboratory waste streams.

Store the waste in clearly labeled, sealed, and compatible containers. For flammable liquids,

store them in a separate safety storage cabinet.[2][5]

The storage area should be cool, dry, and well-ventilated.[3]

Dichlorobenzene Disposal Protocol
Dichlorobenzene and its containers must be disposed of as hazardous waste.[3]

Containerize: Place the waste in a suitable, sealed, and properly labeled container.

Labeling: The label should clearly state "Hazardous Waste" and identify the contents as

"Dichlorobenzene."

Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)

department for pickup and disposal by a licensed hazardous waste contractor.

Documentation: Maintain a record of the waste generated, including the quantity and date of

disposal.

Polychlorinated Biphenyls (PCBs) Disposal Protocol
The disposal of PCBs is regulated under the Toxic Substances Control Act (TSCA) in the

United States and similar regulations in other countries.[9] The disposal method is highly

dependent on the PCB concentration.

PCB Waste Disposal Decision Workflow
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Disposal Options

PCB Waste Generated
Characterize Waste:

- Liquid or Solid?
- Concentration (ppm)?

< 50 ppmDetermine
Concentration

50 - 500 ppm

> 500 ppm

Permitted Municipal
Solid Waste Landfill

Generally not regulated
for disposal as PCB waste.

Follow local regulations.

TSCA Chemical
Waste Landfill

TSCA Incinerator

EPA-Approved
Alternative Method

Primary Method

Click to download full resolution via product page

Caption: Decision workflow for the disposal of PCB-contaminated waste based on

concentration levels.

PCB Disposal Concentration Thresholds
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PCB Concentration Disposal Requirements

< 50 ppm

Generally not regulated as PCB waste under

TSCA, but may be subject to state or local

regulations. Disposal in a permitted municipal

solid waste landfill is often acceptable.[8]

≥ 50 ppm to < 500 ppm

Must be disposed of in a TSCA-approved

chemical waste landfill, a TSCA-approved

incinerator, or by an EPA-approved alternative

disposal method.[8] For articles containing

PCBs, they must be drained of all free-flowing

liquid before disposal.[8]

≥ 500 ppm
Must be disposed of in a TSCA-approved

incinerator.[8]

Experimental Protocol: Decontamination of Surfaces

For spills or decontamination of equipment, specific procedures must be followed. The

following is a general protocol; always refer to your institution's specific procedures.

Secure the Area: Restrict access to the spill area.

Absorb Liquids: For liquid spills, use an inert absorbent material such as sand or

diatomaceous earth.[10]

Collect Waste: Carefully sweep or scoop up the absorbed material and place it in a labeled,

sealed container for hazardous waste.

Surface Cleaning: Wash the spill site with an appropriate solvent (consult the Safety Data

Sheet) and then with soap and water. Collect all cleaning materials for disposal as

hazardous waste.

Ventilate: Ventilate the area thoroughly.

By adhering to these guidelines, you can ensure the safe handling and proper disposal of

DPCBs, minimizing risks to personnel and the environment. Always prioritize safety and consult
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with your institution's EH&S department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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